Cas no 2228137-26-4 (3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine
• CAS No: 2228137-26-4
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6381584
• PubChem ID: 165851268
• Update Time: 2025-05-24

3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine
• 2228137-26-4
• EN300-1940794

• Inchi： 1S/C10H12F3NO/c1-15-8-4-2-3-7(11)9(8)6(5-14)10(12)13/h2-4,6,10H,5,14H2,1H3
• InChI Key： JOOIJXUGZCGALY-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(=CC=CC=1OC)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine

3,3-Difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine: A Comprehensive Overview

The compound 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine, with the CAS number 2228137-26-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a propanamine backbone substituted with two fluorine atoms at the 3-position and a fluorinated methoxyphenyl group at the 2-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine as a precursor in the synthesis of bioactive compounds. Its ability to participate in nucleophilic aromatic substitution reactions has been extensively explored, particularly in the context of developing novel drug candidates. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex molecular architectures, which are essential for targeting specific biological pathways.

The synthesis of 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine typically involves a multi-step process that includes fluorination and substitution reactions. One notable approach reported in recent literature involves the use of electrophilic fluorination techniques to introduce the fluorine atoms at the 3-position of the propanamine backbone. This method has been optimized to achieve high yields and excellent selectivity, ensuring the scalability of the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical transformations. The compound's stability under physiological conditions has also been evaluated, revealing its potential as a stable intermediate in drug delivery systems.

The application of 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine extends beyond pharmaceuticals. Recent advancements in materials science have explored its use as a precursor for synthesizing advanced polymers and coatings. Its ability to form strong covalent bonds with other functional groups makes it an ideal candidate for developing high-performance materials with tailored properties.

In conclusion, 3,3-difluoro-2-(2-fluoro-6-methoxyphenyl)propan-1-amine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with its reactivity and stability, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make significant contributions to both academic and industrial advancements.